molecular formula C5H6O5 B044449 3-Oxopentanedioic acid CAS No. 542-05-2

3-Oxopentanedioic acid

Cat. No. B044449
CAS RN: 542-05-2
M. Wt: 146.10 g/mol
InChI Key: OXTNCQMOKLOUAM-UHFFFAOYSA-N
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Description

3-Oxopentanedioic acid, also known as oxaloacetic acid, is an organic compound that is commonly used in the synthesis of other compounds. It is a versatile compound that can be used in a variety of synthetic and research applications. It is a dicarboxylic acid and is a component of the tricarboxylic acid cycle, also known as the Krebs cycle. In this cycle, it is involved in the production of energy from the oxidation of carbohydrates, fats and proteins. It is also a key intermediate in the biosynthesis of amino acids, lipids, and many other compounds.

Scientific Research Applications

  • Oxetan-3-ol and thietan-3-ol are explored as bioisosteres of the carboxylic acid moiety in 3-Oxopentanedioic acid. These compounds show potential for new anti-inflammatory drugs and cyclooxygenase inhibitors (Lassalas et al., 2017).

  • Dimethyl 3-oxopentanedioate is used in synthesizing functionally substituted furan and resorcinol derivatives, important in chemical manufacturing (Ismailov et al., 2017).

  • Oxalic acid, a related compound, improves maize growth and antioxidant activity under nickel-induced stress, acting as a chelator and detoxifier (Soyingbe et al., 2020).

  • 4-Oxopentanoic acid exhibits a new mechanism for CO2 and water elimination, with intramolecular proton transfer, relevant in atmospheric chemistry (Kanawati et al., 2008).

  • Diethyl 3-hydroxypentanedioate, synthesized from anhydrous citric acid, ethanol, and KBH4, serves as an important intermediate in drug synthesis (Yang-ling, 2008).

  • The enzyme OPR3, converting natural (9S,13S)-12-oxophytodienoic acid to 3-2(2′(Z)-pentenyl) cyclopentane-1-octanoic acid, is key in jasmonate biosynthesis, essential in plant biology (Schaller et al., 2000).

  • 4,5-Dihydro-5-oxo-3-isoxazoleacetic acid and related compounds are synthesized as potential anti-inflammatory agents (Abignente et al., 1983).

  • Cyclisation of diethyl 2-methyl-3-oxopentanedioate with fuming sulphuric acid yields 4-oxo-4H-pyran-3-sulphonic acid, relevant in organic chemistry (Mccarney et al., 1974).

  • S-benzylisothiouronium hydrogen 2-oxopentanedioate exhibits a dianionic structure, significant in the study of crystal structures and chemistry (Ng, 1995).

  • A LC-MS/MS method for quantifying 3-hydroxypentanoic acid and 3-oxopentanoic acid in human plasma is developed, aiding in clinical studies of glucose transporter type I deficiency syndrome (Kallem et al., 2021).

Safety and Hazards

3-Oxopentanedioic acid is considered hazardous. It is very toxic if swallowed, irritating to skin, and can cause serious damage to eyes . It is also toxic and can cause serious damage to health by prolonged exposure . It is recommended to avoid inhalation and contact with skin, eyes, and clothing .

Future Directions

3-Oxopentanedioic acid is a 5-carbon ketone body that is made from odd carbon fatty acids in the liver and rapidly enters the brain . It is anaplerotic, meaning it can refill the pool of TCA cycle intermediates . This property could be explored further in future research.

properties

IUPAC Name

3-oxopentanedioic acid
Source PubChem
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InChI

InChI=1S/C5H6O5/c6-3(1-4(7)8)2-5(9)10/h1-2H2,(H,7,8)(H,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI Key

OXTNCQMOKLOUAM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C(=O)CC(=O)O)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H6O5
Source PubChem
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DSSTOX Substance ID

DTXSID2060252
Record name 3-Ketoglutaric acid
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Molecular Weight

146.10 g/mol
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Physical Description

Solid; [Merck Index] Off-white hygroscopic powder; [Acros Organics MSDS], Solid
Record name Acetonedicarboxylic acid
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Record name 3-Oxoglutaric acid
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CAS RN

542-05-2
Record name 3-Oxopentanedioic acid
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Record name Acetonedicarboxylic acid
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Record name Pentanedioic acid, 3-oxo-
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Record name 3-oxoglutaric acid
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Record name ACETONEDICARBOXYLIC ACID
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Record name 3-Oxoglutaric acid
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Melting Point

138 °C
Record name 3-Oxoglutaric acid
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Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
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Synthesis routes and methods

Procedure details

The starting materials of formula II above used herein are generally prepared by reaction of 3,5-diacetyl-4,6-dihydroxy-2H-pyran-2-one with the appropriate amine (RNH2). The reactants are usually heated at reflux in an inert organic solvent such as benzene, toluene or methanol for from two to twelve hours. 3,5-Diacetyl-4,6-dihydroxy-2H-pyran-2-one is obtained by reaction of acetonedicarboxylic acid and acetic anhydride in sulfuric acid at elevated temperature.
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Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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